Cas no 1219901-40-2 (N-(furan-2-yl)methyl-3-(4-methoxyphenyl)-N-(thiophen-3-yl)methylpropanamide)

• Product Name: N-(furan-2-yl)methyl-3-(4-methoxyphenyl)-N-(thiophen-3-yl)methylpropanamide
• CAS No: 1219901-40-2
• MF: C₂₀H₂₁NO₃S
• MW: 355.450644254684
• CID: 6349012
• PubChem ID: 49676561
• Update Time: 2025-05-20

N-(furan-2-yl)methyl-3-(4-methoxyphenyl)-N-(thiophen-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-3-(4-methoxyphenyl)-N-(thiophen-3-yl)methylpropanamide
• N-[(furan-2-yl)methyl]-3-(4-methoxyphenyl)-N-[(thiophen-3-yl)methyl]propanamide
• N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-N-(thiophen-3-ylmethyl)propanamide
• AKOS024522524
• VU0523969-1
• F5854-2383
• 1219901-40-2

• Inchi： 1S/C20H21NO3S/c1-23-18-7-4-16(5-8-18)6-9-20(22)21(13-17-10-12-25-15-17)14-19-3-2-11-24-19/h2-5,7-8,10-12,15H,6,9,13-14H2,1H3
• InChI Key： NZXPHYKEZPLSDI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(CCC1C=CC(=CC=1)OC)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 355.12421471g/mol
• Monoisotopic Mass: 355.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.9Ų

Additional information on N-(furan-2-yl)methyl-3-(4-methoxyphenyl)-N-(thiophen-3-yl)methylpropanamide

Introduction to N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-N-(thiophen-3-ylmethylpropanamide) and Its Applications in Modern Chemical Biology

N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-N-(thiophen-3-ylmethylpropanamide) (CAS No: 1219901-40-2) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, characterized by its intricate molecular framework, combines a furan moiety, a 4-methoxyphenyl group, and a thiophen-3-yl substituent, making it a versatile scaffold for drug discovery and molecular research.

The structural composition of N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-N-(thiophen-3-ylmethylpropanamide) imparts distinct chemical and biological properties that make it particularly valuable in the development of novel pharmaceuticals. The presence of the furan ring enhances its solubility and bioavailability, while the 4-methoxyphenyl group contributes to its binding affinity with biological targets. Furthermore, the thiophen-3-yl moiety adds to its stability and reactivity, making it an ideal candidate for further chemical modifications.

In recent years, there has been a surge in research focused on the development of molecules that incorporate heterocyclic structures, such as furan, thiophene, and benzene derivatives. These heterocycles are known for their ability to interact with biological systems in unique ways, often leading to the discovery of compounds with potent pharmacological effects. N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-N-(thiophen-3-ylmethylpropanamide) exemplifies this trend, as it has been investigated for its potential role in modulating various biological pathways.

The compound's multifaceted structure has made it a subject of interest in several cutting-edge research areas. For instance, studies have explored its potential as an intermediate in the synthesis of more complex molecules with targeted therapeutic effects. Additionally, its unique chemical properties have led researchers to investigate its role in drug-receptor interactions, particularly in the context of enzymes and receptors involved in metabolic disorders.

A notable application of N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-N-(thiophen-3-yl

The synthesis of N-(< strong >furan - 2 - yl strong >methyl ) - 3 - ( < strong > 4 - methoxyphenyl strong >) - N - ( < strong > thiophen - 3 - yl strong >methyl ) propanamide is another area where significant advancements have been made. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, making it more feasible to produce this compound on an industrial scale. These advancements are crucial for ensuring that future research and applications can be conducted with high-quality materials.

In conclusion, N-(< strong >furan - 2 - yl strong >methyl ) - 3 - ( < strong > 4 - methoxyphenyl strong >) - N - ( < strong > thiophen - 3 - yl strong >methyl ) propanamide represents a promising compound with diverse applications in chemical biology and beyond. Its unique structural features and potential therapeutic benefits make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of drug discovery and molecular medicine.